![molecular formula C20H14ClN3O3 B2690157 N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide CAS No. 953180-48-8](/img/structure/B2690157.png)
N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide, also known as CMI-977, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been found to exhibit anti-inflammatory and immunomodulatory properties, making it a promising candidate for the treatment of various inflammatory diseases.
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
- Isoxazolyl chloroacetamides have been synthesized from amino-styrylisoxazoles, leading to compounds with potential herbicidal activities. Cyclocondensation and Mannich reactions were utilized to obtain isoxazolyl thiazolidinone Mannich bases, showcasing the versatility of isoxazole-containing compounds in synthetic chemistry (Rajanarendar et al., 2008).
Herbicidal Activity
- Research on 2-(5-isoxazolyloxy)acetamide derivatives revealed potent herbicidal activity against various upland weeds, demonstrating the agricultural applications of isoxazole derivatives. These findings underscore the chemical's potential for developing new herbicides (Kai et al., 1998).
Pharmacological Research
- Isoxazole derivatives have been explored for their neuroprotective properties. For example, the isoxazole amino acid AMPA, a selective agonist at the AMPA subtype of excitatory amino acid (EAA) receptors, has been used as a lead for developing novel EAA receptor antagonists. This indicates the potential of isoxazole derivatives in neurological and neuropharmacological research (Krogsgaard‐Larsen et al., 1991).
Anticonvulsant Properties
- The anticonvulsant properties of N-(5'-methylisoxazol-3-yl)-2,6-dimethylbenzamide have been studied, providing insight into the chemical oxidation processes relevant to developing new therapeutic agents. This work highlights the potential for isoxazole derivatives in creating anticonvulsant medications (Adolphe-Pierre et al., 1998).
Antimicrobial and Cytotoxic Activity
- The synthesis and biological evaluation of azetidine-2-one derivatives of 1H-benzimidazole, including some that feature isoxazole moieties, have shown good antibacterial activity and cytotoxic properties in vitro. These findings suggest the utility of such compounds in developing new antimicrobial and anticancer drugs (Noolvi et al., 2014).
properties
IUPAC Name |
N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]-2-(1H-indol-3-yl)-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14ClN3O3/c21-13-7-5-12(6-8-13)18-9-14(24-27-18)10-23-20(26)19(25)16-11-22-17-4-2-1-3-15(16)17/h1-9,11,22H,10H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHJRECJKIZKANQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)C(=O)C(=O)NCC3=NOC(=C3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.